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molecular formula C10H10O3 B1288301 3-(4-Formylphenyl)propanoic acid CAS No. 34961-64-3

3-(4-Formylphenyl)propanoic acid

Cat. No. B1288301
M. Wt: 178.18 g/mol
InChI Key: NRCCSDVEUWXOMG-UHFFFAOYSA-N
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Patent
US04018884

Procedure details

A solution of 16.7 g of 4-formylcinnamic acid dimethyl acetal in 200 ml of dioxane was hydrogenated in the presence of 1 g of 5% palladium-on-carbon at room temperature and atmospheric pressure. After about 61/2 hrs., the theoretical volume of hydrogen was consumed and the uptake ceased. The reaction mixture was filtered through Celite and the filter cake was washed with 300 ml of dioxane. The filtrate was concentrated to a final volume of 200 ml, 200 ml of 1N hydrochloride acid was added, the solution was stirred at room temperature for 4 hrs. and then evaporated to dryness. The residue was dissolved in 700 ml of methylene chloride, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated to a final volume of 100 ml and the solution was allowed to stand at 0° for 16 hrs. The precipitate was collected, washed with 1:1 methylene chloride-petroleum ether and dried at 55° for 4 hrs. under vacuum to give 10.9 g (81%) of 4-formyldihydrocinnamic acid as colorless crystals, m.p. 134°-138°.
Name
4-formylcinnamic acid dimethyl acetal
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
1 g
Type
catalyst
Reaction Step Three

Identifiers

REACTION_CXSMILES
C[O:2][C:3](OC)([OH:14])[CH:4]=[CH:5][C:6]1[CH:11]=[CH:10][C:9]([CH:12]=[O:13])=[CH:8][CH:7]=1>O1CCOCC1.[Pd]>[CH:12]([C:9]1[CH:10]=[CH:11][C:6]([CH2:5][CH2:4][C:3]([OH:14])=[O:2])=[CH:7][CH:8]=1)=[O:13]

Inputs

Step One
Name
4-formylcinnamic acid dimethyl acetal
Quantity
16.7 g
Type
reactant
Smiles
COC(C=CC1=CC=C(C=C1)C=O)(O)OC
Step Two
Name
Quantity
200 mL
Type
solvent
Smiles
O1CCOCC1
Step Three
Name
Quantity
1 g
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred at room temperature for 4 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
2 hrs
Duration
2 h
CUSTOM
Type
CUSTOM
Details
, the theoretical volume of hydrogen was consumed
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered through Celite
WASH
Type
WASH
Details
the filter cake was washed with 300 ml of dioxane
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to a final volume of 200 ml, 200 ml of 1N hydrochloride acid
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
and then evaporated to dryness
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in 700 ml of methylene chloride
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to a final volume of 100 ml
WAIT
Type
WAIT
Details
to stand at 0° for 16 hrs
Duration
16 h
CUSTOM
Type
CUSTOM
Details
The precipitate was collected
WASH
Type
WASH
Details
washed with 1:1 methylene chloride-petroleum ether
CUSTOM
Type
CUSTOM
Details
dried at 55° for 4 hrs
Duration
4 h

Outcomes

Product
Details
Reaction Time
4 h
Name
Type
product
Smiles
C(=O)C1=CC=C(CCC(=O)O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 10.9 g
YIELD: PERCENTYIELD 81%
YIELD: CALCULATEDPERCENTYIELD 81.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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